Cas no 896300-67-7 (2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896300-67-7
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5485549
• Update Time: 2025-10-31

2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-dimethylbenzoyl)amino]-N,4,5-trimethylthiophene-3-carboxamide
• 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C17H20N2O2S/c1-9-6-7-13(10(2)8-9)15(20)19-17-14(16(21)18-5)11(3)12(4)22-17/h6-8H,1-5H3,(H,18,21)(H,19,20)
• InChI Key： SKXKKRIRNBDNRR-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(C)C=C2C)SC(C)=C(C)C=1C(NC)=O

Additional information on 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide

Professional Introduction to 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896300-67-7)

Compound with the CAS number 896300-67-7 and the product name 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in pharmaceutical development and material science. The intricate arrangement of functional groups within its molecular framework makes it a subject of intense study among researchers aiming to unlock new therapeutic possibilities.

The molecular structure of 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide consists of a thiophene core substituted with various alkyl and amide groups. This unique configuration not only contributes to its distinct chemical properties but also opens up avenues for diverse applications. The presence of multiple reactive sites allows for selective modifications, making it a versatile building block in synthetic chemistry. In recent years, there has been growing interest in thiophene derivatives due to their role in developing novel drugs and functional materials.

One of the most compelling aspects of this compound is its potential in drug discovery. The benzamido group and the thiophene ring are known to exhibit bioactivity, making this compound a promising candidate for further investigation. Current research suggests that derivatives of thiophene can interact with biological targets in ways that may lead to the development of new treatments for various diseases. The N,4,5-trimethylthiophene-3-carboxamide moiety adds an additional layer of complexity, which could be exploited to enhance binding affinity and selectivity in drug design.

In the realm of material science, the unique electronic properties of thiophene derivatives make them valuable in the development of organic semiconductors and conductive polymers. The structural flexibility and tunable electronic characteristics of compounds like 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide offer exciting opportunities for creating advanced materials with applications in electronics and optoelectronics. Researchers are exploring its potential use in organic light-emitting diodes (OLEDs), solar cells, and sensors.

The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic methodologies are employed to construct the desired framework while maintaining high purity. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are commonly used to achieve the target structure. The introduction of various substituents while preserving the integrity of the core scaffold is a testament to the skill and precision required in modern chemical synthesis.

The pharmacological properties of 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide are under active investigation by several research teams worldwide. Preliminary studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules. The benzamido group is particularly interesting as it can be modified to enhance pharmacokinetic profiles and reduce toxicity. Additionally, the thiophene ring is known for its ability to interact with biological receptors, making it a key component in designing drugs that target specific pathways.

The integration of computational chemistry has significantly accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's behavior both chemically and biologically. This approach enables rapid screening of potential candidates before moving into costly laboratory experiments. By leveraging computational tools alongside traditional synthetic methods, scientists can optimize structures more efficiently than ever before.

The future prospects for 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide are vast and multifaceted. As our understanding of molecular interactions deepens, so does our ability to harness these compounds for beneficial purposes. Whether it's through developing new medications or creating innovative materials, this compound stands at the forefront of scientific innovation. Its unique combination of structural features makes it a cornerstone in ongoing research efforts across multiple disciplines.

In conclusion, the compound with CAS number 896300-67-7, known as 2-(2,4-dimethylbenzamido)-N,4,5-trimethylthiophene-3-carboxamide, exemplifies the cutting-edge advancements in chemical biology and material science. Its complex architecture offers numerous opportunities for exploration in both pharmaceuticals and advanced materials. As research continues to uncover new applications and functionalities derived from this molecule,